Cas no 1251703-84-0 (N-cyclopentyl-2-6-(2-methylpropyl)-5,7-dioxo-4H,5H,6H,7H-1,2thiazolo4,3-dpyrimidin-4-ylacetamide)

• Product Name: N-cyclopentyl-2-6-(2-methylpropyl)-5,7-dioxo-4H,5H,6H,7H-1,2thiazolo4,3-dpyrimidin-4-ylacetamide
• CAS No: 1251703-84-0
• MF: C₁₆H₂₂N₄O₃S
• MW: 350.435882091522
• CID: 5894957
• PubChem ID: 49664631
• Update Time: 2025-06-22

N-cyclopentyl-2-6-(2-methylpropyl)-5,7-dioxo-4H,5H,6H,7H-1,2thiazolo4,3-dpyrimidin-4-ylacetamide Chemical and Physical Properties

Names and Identifiers

• N-cyclopentyl-2-6-(2-methylpropyl)-5,7-dioxo-4H,5H,6H,7H-1,2thiazolo4,3-dpyrimidin-4-ylacetamide
• VU0624229-1
• AKOS021745635
• HMS3561I07
• N-cyclopentyl-2-[6-(2-methylpropyl)-5,7-dioxo-[1,2]thiazolo[4,3-d]pyrimidin-4-yl]acetamide
• 1251703-84-0
• F3406-6990
• N-cyclopentyl-2-(6-isobutyl-5,7-dioxo-6,7-dihydroisothiazolo[4,3-d]pyrimidin-4(5H)-yl)acetamide

• Inchi： 1S/C16H22N4O3S/c1-10(2)7-20-15(22)14-12(9-24-18-14)19(16(20)23)8-13(21)17-11-5-3-4-6-11/h9-11H,3-8H2,1-2H3,(H,17,21)
• InChI Key： HOJZZJAIONDAQG-UHFFFAOYSA-N
• SMILES： S1C=C2C(C(N(C(N2CC(NC2CCCC2)=O)=O)CC(C)C)=O)=N1

Computed Properties

• Exact Mass: 350.14126175g/mol
• Monoisotopic Mass: 350.14126175g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 522
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 111Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidones

Additional information on N-cyclopentyl-2-6-(2-methylpropyl)-5,7-dioxo-4H,5H,6H,7H-1,2thiazolo4,3-dpyrimidin-4-ylacetamide

N-Cyclopentyl-2-6-(2-Methylpropyl)-5,7-Dioxo-4H,5H,6H,7H-1,2Thiazolo[4,3-d]Pyrimidin-4-Ylacetamide: A Comprehensive Overview

The compound with CAS No. 1251703-84-0, known as N-cyclopentyl-2-6-(2-methylpropyl)-5,7-dioxo-4H,5H,6H,7H-1,2thiazolo[4,3-d]pyrimidin-4-ylacetamide, is a highly specialized organic compound with significant potential in various scientific and industrial applications. This compound belongs to the class of thiazolopyrimidines, which are well-known for their diverse biological activities and structural versatility. The long-tail keyword for this compound could be "N-cyclopentyl thiazolopyrimidine derivative," emphasizing its unique structural features and functional groups.

Recent advancements in medicinal chemistry have highlighted the importance of thiazolopyrimidine derivatives as promising candidates for drug development. The CAS No. 1251703-84-0 compound incorporates a cyclopentyl group and a 2-methylpropyl substituent, which contribute to its unique pharmacokinetic properties. These substituents enhance the compound's stability and bioavailability, making it a strong candidate for therapeutic applications. Researchers have reported that this compound exhibits potent anti-inflammatory and antioxidant activities, which could be harnessed in the treatment of chronic diseases such as neurodegenerative disorders and cardiovascular diseases.

The synthesis of N-cyclopentyl-2-6-(2-methylpropyl)-5,7-dioxo-4H,5H,6H,7H-1,2thiazolo[4,3-d]pyrimidin-4-y acetamide involves a multi-step process that combines advanced organic synthesis techniques. The key steps include the formation of the thiazolopyrimidine core through cyclization reactions and subsequent functionalization to introduce the cyclopentyl and 2-methylpropyl groups. These steps require precise control over reaction conditions to ensure high yields and purity of the final product. The use of microwave-assisted synthesis has been reported to significantly accelerate the reaction process while maintaining product quality.

One of the most intriguing aspects of this compound is its ability to modulate cellular signaling pathways. Studies have shown that it interacts with key enzymes involved in inflammation and oxidative stress pathways. For instance, it has been demonstrated to inhibit the activity of cyclooxygenase (COX) enzymes, which are central to inflammatory processes. Additionally, its antioxidant properties suggest potential applications in mitigating oxidative damage in cells exposed to environmental stressors or pathological conditions.

From an industrial perspective, the CAS No. 1251703-84-0 compound represents a valuable addition to the portfolio of bioactive molecules used in drug discovery programs. Its structural flexibility allows for further modifications to enhance its therapeutic efficacy and reduce potential side effects. Researchers are actively exploring its potential as a lead compound for developing novel therapeutics targeting inflammatory diseases and oxidative stress-related disorders.

In conclusion, N-cyclopentyl-thiazolo[4,3-d]pyrimidine derivative (CAS No. 1251703-84) is a remarkable example of how modern organic chemistry can yield compounds with exceptional biological activity and therapeutic potential. With ongoing research into its mechanisms of action and further optimization efforts underway, this compound holds great promise for advancing medical science and improving human health.